Cas no 2034594-52-8 (5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide
• CAS No: 2034594-52-8
• MF: C₁₇H₁₇BrN₄OS
• MW: 405.312081098557
• CID: 5337466
• Update Time: 2025-05-20

5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)nicotinamide
• 5-bromo-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]pyridine-3-carboxamide
• 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide

• Inchi： 1S/C17H17BrN4OS/c1-11-5-12(2)22(21-11)16(13-3-4-24-10-13)9-20-17(23)14-6-15(18)8-19-7-14/h3-8,10,16H,9H2,1-2H3,(H,20,23)
• InChI Key： RGKALYKEVZLLHF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCC(C1=CSC=C1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• XLogP3: 2.9
• Topological Polar Surface Area: 88

Additional information on 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide

Research Brief on 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide (CAS: 2034594-52-8)

In recent years, the compound 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide (CAS: 2034594-52-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structure, featuring a pyridine-3-carboxamide core with bromo and thiophene substituents, contributes to its bioactivity and selectivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity.

Mechanistic studies have revealed that 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide exhibits potent inhibitory effects on specific enzyme systems. For instance, it has been shown to interact with kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its ability to modulate protein-protein interactions has sparked interest in oncology research, where it is being evaluated for its potential to disrupt signaling pathways critical for cancer cell survival.

In preclinical models, this compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Toxicology studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support its progression into further stages of drug development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

Looking ahead, the potential applications of 5-bromo-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-carboxamide extend beyond its current scope. Researchers are exploring its utility in neurodegenerative diseases and infectious diseases, given its versatile mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. This compound represents a promising avenue for the development of next-generation therapeutics, and ongoing research will undoubtedly uncover new dimensions of its pharmacological potential.